Cas no 34840-26-1 (1,3-diethyl-2-methylthioisourea)

• Product Name: 1,3-diethyl-2-methylthioisourea
• CAS No: 34840-26-1
• MF: C₈H₁₄N₂O₄S
• MW: 234.27g/mol
• CID: 1470847
• Update Time: 2025-05-20

1,3-diethyl-2-methylthioisourea Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [[(ethoxycarbonyl)amino](methylthio)methylene]-, ethylester
• 1,3-Bis(ethoxycarbonyl)-S-methylisothiourea
• Carbamic acid, [[(ethoxycarbonyl)amino](methylthio)methylene]-, ethyl ester (9CI)
• 1,3-Bis(ethoxycarbonyl)-2-methylisothiourea
• 1,3-diethyl-2-methylthioisourea

Computed Properties

• Exact Mass: 234.067
• Monoisotopic Mass: 234.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 102A^2

Additional information on 1,3-diethyl-2-methylthioisourea

Introduction to CAS No 34840-26-1: 1,3-Diethyl-2-Methylthioisourea

The compound CAS No 34840-26-1, commonly referred to as 1,3-diethyl-2-methylthioisourea, is a significant chemical entity with diverse applications in various industries. This compound belongs to the class of thioureas, which are derivatives of thiourea (CH₂NCS). The structure of 1,3-diethyl-2-methylthioisourea consists of a central thiourea moiety substituted with ethyl groups at positions 1 and 3, and a methyl group at position 2. This substitution pattern imparts unique chemical properties to the compound, making it valuable in different chemical processes.

Recent studies have highlighted the potential of 1,3-diethyl-2-methylthioisourea in the field of catalysis. Researchers have explored its ability to act as a catalyst in organic synthesis reactions, particularly in the formation of carbon-carbon bonds. The compound's sulfur-containing structure facilitates the activation of inert bonds, such as those in alkanes, making it a promising candidate for energy-efficient chemical transformations. This advancement aligns with the growing demand for sustainable and eco-friendly chemical processes in industries such as pharmaceuticals and agrochemicals.

In addition to its catalytic applications, 1,3-diethyl-2-methylthioisourea has been investigated for its role in polymer chemistry. Scientists have discovered that this compound can serve as a building block for synthesizing novel polymers with tailored properties. For instance, it has been used to create thermally stable polymers that exhibit excellent mechanical strength and resistance to environmental factors. These polymers have potential applications in aerospace and automotive industries where high-performance materials are essential.

The synthesis of CAS No 34840-26-1 involves a multi-step process that typically begins with the reaction of thiourea derivatives with alkylating agents under specific conditions. Recent advancements in synthetic methodologies have enabled the production of this compound with higher purity and yield, reducing costs and enhancing its commercial viability. The use of microwave-assisted synthesis has also been explored to accelerate the reaction process, further contributing to its scalability.

Beyond its industrial applications, 1,3-diethyl-2-methylthioisourea has shown promise in biological systems. Preclinical studies suggest that this compound may possess anti-inflammatory properties due to its ability to modulate key enzymes involved in inflammatory pathways. While further research is needed to validate these findings, they open up possibilities for its use in therapeutic interventions.

In terms of physical properties, CAS No 34840-26-1 is typically a crystalline solid with a melting point around 95°C. It is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and acetonitrile. These characteristics make it suitable for various laboratory and industrial applications where controlled solubility is required.

The environmental impact of 1,3-diethyl-2-methylthioisourea has also been a subject of recent research. Studies indicate that this compound undergoes biodegradation under aerobic conditions, reducing its persistence in the environment. However, further investigations are necessary to assess its long-term effects on ecosystems and develop strategies for safe disposal.

In conclusion, CAS No 34840-26-1, or 1,3-diethyl-2-methylthioisourea, is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure enables it to serve as an effective catalyst, polymer precursor, and potential therapeutic agent. As research continues to uncover new properties and uses for this compound, it is poised to play an increasingly important role in both academic and industrial settings.